N-((4-(3-chlorophenyl)-5-(ethylthio)-4H-1,2,4-triazol-3-yl)methyl)-3-methoxybenzamide

• IUPAC Name: N-[[4-(3-chlorophenyl)-5-ethylsulfanyl-1,2,4-triazol-3-yl]methyl]-3-methoxybenzamide
• InChI: InChI=1S/C19H19ClN4O2S/c1-3-27-19-23-22-17(24(19)15-8-5-7-14(20)11-15)12-21-18(25)13-6-4-9-16(10-13)26-2/h4-11H,3,12H2,1-2H3,(H,21,25)
• InChI Key: ASDIOBZJLUJTQN-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(N1C2=CC(=CC=C2)Cl)CNC(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C19H19ClN4O2S
• Molecular Weight: 402.9 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a triazole ring, an ethylthio group, a methoxy group, and a benzamide group. The presence of these groups suggests that the compound could have interesting chemical properties and potential applications in various fields, such as medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the triazole ring, which is a heterocyclic ring containing two nitrogen atoms and three carbon atoms, could impart interesting electronic properties to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For example, the triazole ring might participate in reactions with electrophiles, while the ethylthio group might be involved in reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by factors such as its molecular structure and the nature of its functional groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied as a potential drug, its mechanism of action might involve binding to a specific biological target, such as an enzyme or receptor.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper safety precautions should be taken when handling this compound.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its properties, and investigation of its potential applications. This could include studies to determine its biological activity, stability under various conditions, and behavior in the environment.